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Introduction

Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases that play a
critical role in cytokine-mediated signaling.[1][2][3] The JAK-STAT signaling pathway is
essential for numerous cellular processes, including immunity, cell proliferation, differentiation,
and apoptosis.[4][5] Dysregulation of this pathway is implicated in a variety of diseases, such
as autoimmune disorders, inflammatory conditions, and malignancies.[1][6] JAK inhibitors, like
JAK-IN-35, are small molecules designed to block the activity of JAK enzymes, thereby
interfering with the downstream signaling cascade.[1][7] This document provides detailed
protocols for the preparation and use of a stock solution for the JAK2 inhibitor, JAK-IN-35 (also
known as compound TG46).

Chemical and Physical Properties

A summary of the key quantitative data for JAK-IN-35 is presented in the table below for easy
reference.
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Property Value Reference
Compound Name JAK-IN-35 (compound TG46) [8]
Molecular Weight 510.65 g/mol [8]
Chemical Formula C26H34N603S [8]
CAS Number 936091-15-5 [8]
Target JAK?2 [8]
Storage (Powder) -20°C for up to 3 years 9]

) -80°C for up to 6 months;
Storage (in Solvent) 20°C for up to 1 month [9][10]

Note: The name "JAK-IN-35" has also been associated with a dual JAK1/JAK3 inhibitor (CAS
No. 1400687-19-5)[11]. It is crucial to verify the specific compound being used by its CAS
number and molecular weight.

Signaling Pathway

JAK inhibitors function by competing with ATP for the binding site within the catalytic domain of
the JAK enzyme. This action prevents the phosphorylation and activation of Signal Transducer
and Activator of Transcription (STAT) proteins. The activated STATs would otherwise dimerize,
translocate to the nucleus, and regulate the transcription of target genes involved in
inflammatory and immune responses.[2][5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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